![molecular formula C16H15N3O3S B2643313 Ethyl 5-amino-4-oxo-3-(m-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate CAS No. 924968-90-1](/img/structure/B2643313.png)
Ethyl 5-amino-4-oxo-3-(m-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate
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Overview
Description
This compound is a derivative of thieno[3,4-d]pyridazine, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The molecular structure of such compounds can be characterized using techniques like mass spectra, 1H NMR, 13C NMR, and X-Ray diffraction analysis .Chemical Reactions Analysis
The chemical reactions involving this compound could vary widely depending on the conditions and reagents used. It’s common for such compounds to undergo reactions like condensation, cycloaddition, and others .Scientific Research Applications
Synthesis and Medicinal Chemistry Applications
Synthesis of Heterocyclic Compounds : Ethyl 5-amino-4-oxo-3-(m-tolyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is used as a starting material for the synthesis of diverse heterocyclic compounds. Studies demonstrate its utility in generating a variety of pyridazine derivatives, pyrrolo[1′,2′:1,2′]pyrazino[6′,5′:4,5]thieno[2,3-c]pyridazines, and related pentacyclic heterocycles, showcasing the chemical versatility of this compound (Deeb, El-Abbasy, 2006), (Radwan, Abbady, El-Kashef, 1994).
Pharmacological Activity : The synthetic pathways involving this compound pave the way for the creation of compounds with potential pharmacological activities. For instance, derivatives have been explored as allosteric modulators and antagonists of adenosine A1 receptor, which could have implications in developing new therapeutic agents (Ferguson et al., 2008).
Antimicrobial and Anti-tumor Agents : Some derivatives synthesized from this compound have been evaluated for their antimicrobial and anti-tumor activities. This demonstrates the potential of these compounds in contributing to the discovery of new drugs with significant biological activities (Al-Kamali et al., 2014), (Nassar, Atta-Allah, Elgazwy, 2015).
Mechanism of Action
Future Directions
properties
IUPAC Name |
ethyl 5-amino-3-(3-methylphenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3S/c1-3-22-16(21)13-11-8-23-14(17)12(11)15(20)19(18-13)10-6-4-5-9(2)7-10/h4-8H,3,17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCQGCBDRWHKPNW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)N)C3=CC=CC(=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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